Cas no 2138312-01-1 (8-Ethylpyrido[4,3-d]pyrimidin-5-amine)
8-Ethylpyrido[4,3-d]pyrimidin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 8-ethylpyrido[4,3-d]pyrimidin-5-amine
- 2138312-01-1
- EN300-726615
- 8-Ethylpyrido[4,3-d]pyrimidin-5-amine
-
- Inchi: 1S/C9H10N4/c1-2-6-3-12-9(10)7-4-11-5-13-8(6)7/h3-5H,2H2,1H3,(H2,10,12)
- InChI Key: AUCBKFSKWNHOFK-UHFFFAOYSA-N
- SMILES: N1C=C(CC)C2=C(C=NC=N2)C=1N
Computed Properties
- Exact Mass: 174.090546336g/mol
- Monoisotopic Mass: 174.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 64.7Ų
8-Ethylpyrido[4,3-d]pyrimidin-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-726615-1.0g |
8-ethylpyrido[4,3-d]pyrimidin-5-amine |
2138312-01-1 | 1g |
$0.0 | 2023-06-06 |
8-Ethylpyrido[4,3-d]pyrimidin-5-amine Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 8-Ethylpyrido[4,3-d]pyrimidin-5-amine
Introduction to 8-Ethylpyrido[4,3-d]pyrimidin-5-amine (CAS No. 2138312-01-1)
8-Ethylpyrido[4,3-d]pyrimidin-5-amine, with the CAS number 2138312-01-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrido[4,3-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to 8-Ethylpyrido[4,3-d]pyrimidin-5-amine.
Chemical Structure and Synthesis
The chemical structure of 8-Ethylpyrido[4,3-d]pyrimidin-5-amine is characterized by a pyrido[4,3-d]pyrimidine core with an ethyl group attached at the 8-position. The pyrido[4,3-d]pyrimidine scaffold is a versatile platform for the development of bioactive molecules due to its ability to interact with various biological targets. The synthesis of 8-Ethylpyrido[4,3-d]pyrimidin-5-amine typically involves multistep reactions starting from readily available starting materials. One common approach is the condensation of 2-chloro-6-methylbenzo[d]thiazole with ethyl cyanoacetate followed by cyclization and subsequent amine substitution.
Biological Activities
8-Ethylpyrido[4,3-d]pyrimidin-5-amine has been extensively studied for its potential therapeutic applications. Recent research has highlighted its antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). Studies have shown that this compound can inhibit viral replication by interfering with key viral enzymes and pathways. Additionally, 8-Ethylpyrido[4,3-d]pyrimidin-5-amine exhibits potent anticancer properties. It has been found to induce apoptosis in various cancer cell lines and inhibit tumor growth in animal models. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK.
Clinical Trials and Therapeutic Potential
The therapeutic potential of 8-Ethylpyrido[4,3-d]pyrimidin-5-amine has been further validated through preclinical and early-stage clinical trials. Preclinical studies have demonstrated its efficacy in reducing viral load and improving survival rates in animal models of viral infections. In cancer research, this compound has shown promising results in inhibiting tumor growth and metastasis. Early-stage clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are expected to provide valuable insights into the potential use of 8-Ethylpyrido[4,3-d]pyrimidin-5-amine as a novel therapeutic agent.
Mechanism of Action
The mechanism of action of 8-Ethylpyrido[4,3-d]pyrimidin-5-amine is multifaceted and involves several key biological processes. In antiviral studies, it has been shown to inhibit viral entry into host cells by interfering with viral envelope proteins. Additionally, it can block viral replication by targeting essential viral enzymes such as RNA-dependent RNA polymerase (RdRp). In cancer research, the compound's anticancer activity is attributed to its ability to induce apoptosis through the activation of pro-apoptotic proteins such as Bax and Bak. It also inhibits cell proliferation by downregulating cyclin D1 and CDK4/6.
Safety and Toxicity Profile
The safety profile of 8-Ethylpyrido[4,3-d]pyrimidin-5-amine is an important consideration for its potential use as a therapeutic agent. Preclinical studies have indicated that this compound exhibits low toxicity at effective doses. Animal studies have shown no significant adverse effects on major organs such as the liver and kidneys at therapeutic concentrations. However, further safety evaluations are necessary to ensure its long-term safety in humans.
FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research on 8-Ethylpyrido[4,3-d]pyrimidin-5-amine(CAS No. 2138312-01-1) holds great promise for the development of novel therapeutic agents for viral infections and cancer. The compound's unique chemical structure and multifaceted biological activities make it an attractive candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in more advanced clinical trials. Additionally, exploring combination therapies involving
) ) ) ) ) ) ) ) ) ) ) ) ) ) )
((
(
(
(
(
(
(
(
(
(
(
(
(
(
()5-)amine) in conjunction with other antiviral or anticancer agents may enhance its therapeutic potential.)
2138312-01-1 (8-Ethylpyrido[4,3-d]pyrimidin-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)